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Compound of Interest

Compound Name: Triphenylmethane

Cat. No.: B15549291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of triphenylmethane
in a variety of common organic solvents. Triphenylmethane, a nonpolar aromatic hydrocarbon,

demonstrates solubility characteristics that are crucial for its application in organic synthesis,

dye manufacturing, and various research and development settings. Its solubility is primarily

dictated by the principle of "like dissolves like," exhibiting higher solubility in nonpolar and some

polar aprotic solvents, while being virtually insoluble in highly polar protic solvents like water.

The dissolution behavior is also influenced by temperature, generally increasing with a rise in

temperature.

Quantitative Solubility Data
The following table summarizes the quantitative solubility of triphenylmethane in several

organic solvents at various temperatures. This data is essential for designing experiments,

selecting appropriate solvents for reactions and purifications, and for crystallization processes.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Temperature
(°C)

Solubility (
g/100 g of
Solvent)

Aniline C₆H₅NH₂ 93.13 23 5.7

Benzene C₆H₆ 78.11 4 4.06

19.4 7.24

23.1 8.95

Carbon Disulfide CS₂ 76.13 -113.5 0.99

-60 3.52

0 34.77

20 76

Chloroform CHCl₃ 119.38 0 40.65

To cite this document: BenchChem. [An In-depth Technical Guide on the Solubility of
Triphenylmethane in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549291#solubility-of-triphenylmethane-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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